2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol

• IUPAC Name: 2-[1-[(4-methylsulfanylphenyl)methyl]piperidin-2-yl]ethanol
• InChI: InChI=1S/C15H23NOS/c1-18-15-7-5-13(6-8-15)12-16-10-3-2-4-14(16)9-11-17/h5-8,14,17H,2-4,9-12H2,1H3
• InChI Key: NKCAJGNHLGGVSH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCCCC2CCO
• Molecular Formula: C15H23NOS
• Molecular Weight: 265.4 g/mol

Description

2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol, also known as MTPE, is a chemical compound that has gained considerable attention in the field of scientific research. It is a synthetic molecule that has been studied for its potential applications in various fields such as neuroscience, drug discovery, and medicinal chemistry.

Mechanism of Action

2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol exerts its effects by binding to sigma-1 receptors, which are located in various tissues and organs such as the brain, heart, and lungs. Sigma-1 receptors are known to regulate various cellular processes such as calcium signaling, protein folding, and cellular stress responses. 2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol has been shown to modulate the activity of sigma-1 receptors, leading to various physiological and biochemical effects.
Biochemical and physiological effects:
2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol has been shown to have various biochemical and physiological effects, including modulation of calcium signaling, regulation of endoplasmic reticulum stress, and induction of autophagy. It has also been shown to have neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol has also been shown to have cardioprotective effects, particularly in models of ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol is a useful tool compound for studying the role of sigma-1 receptors in various cellular processes. It has high affinity for sigma-1 receptors and can be used to selectively modulate their activity. However, one of the limitations of using 2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol is its potential off-target effects, particularly at high concentrations. It is important to use appropriate controls and to interpret the results of experiments with caution.

Future Directions

There are several future directions for research on 2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol. One potential direction is to further investigate its neuroprotective effects in models of neurodegenerative diseases. Another potential direction is to explore its potential applications in drug discovery, particularly for the development of sigma-1 receptor agonists. Additionally, further studies are needed to fully understand the mechanism of action of 2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol and its potential off-target effects.

Scientific Research Applications

2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have a high affinity for sigma-1 receptors, which are known to play a crucial role in various physiological and pathological processes. 2-{1-[4-(methylthio)benzyl]-2-piperidinyl}ethanol has been used as a tool compound to study the role of sigma-1 receptors in various cellular processes such as calcium signaling, endoplasmic reticulum stress, and autophagy. It has also been studied for its potential applications in drug discovery, particularly for the development of sigma-1 receptor agonists.